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Chemical Profile & General Properties of MEGA-10

The table below outlines the key characteristics of MEGA-10 as a tool for membrane protein research.

Property Description

Chemical Name N-Decanoyl-N-methylglucamine [1] [2] [3]

Common Name MEGA-10 [2] [3]

Detergent Class Non-ionic [2] [3]

Molecular Weight 349.5 g/mol [2] [3]

Critical Micelle Concentration
(CMC)

0.24% (w/v) or ~6-7 mM (at 20-25°C) [4] [3]

Primary Application Solubilization of membrane proteins while preserving native
structure [2]

Performance Data and Experimental Evidence
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The following table summarizes the key experimental findings on MEGA-10's performance from the search

results.

Aspect Experimental Finding / Recommendation

Optimal Extraction
Concentration

Maximal protein extraction occurs around its Critical Micelle Concentration
(CMC) of 0.24% (w/v) [4].

Compatibility with
Electrophoresis

A sodium dodecyl sulfate (SDS) concentration >0.4% (w/v) in the sample

buffer is crucial for clear analysis by electrophoresis and Western blotting after
extraction with MEGA-10 [4].

Classification &
Harshness

Classified as a "mild" (non-denaturing) non-ionic detergent [5]. It is
considered less denaturing than anionic or zwitterionic detergents, which are

known to destabilize extramembranous soluble domains of membrane proteins
[5].

General
Effectiveness

Found to have a superior extraction effect for integral membrane proteins
compared to most conventional detergents [4].

Detailed Experimental Protocol

Based on the study by Chuang et al. (2011), here is a detailed methodology for extracting and analyzing

membrane proteins using MEGA-10 [4]:

Preparation of Lysis Buffer:

Use MEGA-10 at a concentration of 0.24% (w/v) in an appropriate aqueous buffer (e.g., Tris or

phosphate buffer). This concentration is optimal as it corresponds to its CMC, where micelle
formation begins and extraction efficiency is highest.

Protein Extraction:

Incubate the membrane preparation (e.g., cell membranes, tissue homogenate) with the

prepared lysis buffer.
Gently mix for a defined period (typically 30 minutes to 2 hours) at a low temperature (e.g., 4°C)

or on ice to facilitate solubilization.
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Sample Preparation for Downstream Analysis:

After extraction, clarify the solution by high-speed centrifugation to remove insoluble material.
For subsequent analysis by SDS-PAGE or Western blotting, it is critical to mix the protein

extract with a sample buffer containing a final concentration of at least 0.4% (w/v) SDS. This
step ensures that proteins are uniformly denatured and coated for clear separation and

detection.

Analysis:

Proceed with standard SDS-PAGE, Western blotting, or other biochemical analyses.

Key Considerations for Detergent Selection

While the search results lack direct data on DDM, they provide a crucial framework for understanding how

detergents behave, which is essential for an objective comparison.

Mechanism of Harshness: The "harshness" of a detergent (its tendency to denature proteins) is not
only related to its interaction with transmembrane domains but also with the extramembranous
soluble domains (ESDs) of membrane proteins. Destabilization of ESDs can compromise the
stability and function of the entire protein. Non-ionic detergents like MEGA-10 are generally milder in

this regard compared to anionic or zwitterionic detergents [5].
Mitigating Harshness: The potential destabilizing effects of harsher detergents can be mitigated by

including lipids or non-ionic detergents in mixtures and by limiting contact time [5].

To help visualize the decision-making process for using a detergent like MEGA-10 in a membrane protein

workflow, see the following diagram:
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(0.24% w/v for MEGA-10)

Add SDS >0.4% for Analysis Optimal extraction at CMC
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Critical for clear analysis
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To cite this document: Smolecule. [N-Decanoyl-N-methylglucamine versus DDM for membrane

studies]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b572507#n-decanoyl-n-methylglucamine-versus-ddm-for-

membrane-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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